molecular formula C9H17NO2 B3230535 1-Oxa-9-azaspiro[5.5]undecan-4-ol CAS No. 1306739-26-3

1-Oxa-9-azaspiro[5.5]undecan-4-ol

Cat. No. B3230535
CAS RN: 1306739-26-3
M. Wt: 171.24
InChI Key: LDDNCHISFWVZQK-UHFFFAOYSA-N
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Description

1-Oxa-9-azaspiro[5.5]undecan-4-ol is a compound that has been used in scientific research for its unique properties. It is a spirocyclic compound that contains both oxygen and nitrogen atoms, making it useful in various applications.

Scientific Research Applications

Synthesis and Chemical Structure

1-Oxa-9-azaspiro[5.5]undecan-4-ol and related compounds are notable for their unique chemical structures, which include various spiroaminal systems. These structures are significant in chemical synthesis due to their presence in natural and synthetic products with notable biological activities. The synthesis strategies for these compounds, which pose a challenge due to their novel skeletons, have been extensively studied, emphasizing the importance of their structure in chemical synthesis and research (Sinibaldi & Canet, 2008).

Antibacterial Applications

Some derivatives of 1-Oxa-9-azaspiro[5.5]undecan-4-ol have been explored for their antibacterial properties. Research involving the modification of ciprofloxacin with these derivatives has led to the creation of new compounds. Although their spectrum of activity is narrower than that of ciprofloxacin, certain compounds showed significant activity against specific bacterial strains, highlighting their potential in developing antibacterial agents (Lukin et al., 2022).

Safety and Hazards

  • Hazards : Potential irritant; refer to the provided MSDS for detailed safety information .

Future Directions

For more detailed information, refer to the provided references .

properties

IUPAC Name

1-oxa-9-azaspiro[5.5]undecan-4-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H17NO2/c11-8-1-6-12-9(7-8)2-4-10-5-3-9/h8,10-11H,1-7H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDDNCHISFWVZQK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2(CCNCC2)CC1O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H17NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

171.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Oxa-9-azaspiro[5.5]undecan-4-ol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Oxa-9-azaspiro[5.5]undecan-4-ol
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1-Oxa-9-azaspiro[5.5]undecan-4-ol
Reactant of Route 3
1-Oxa-9-azaspiro[5.5]undecan-4-ol
Reactant of Route 4
1-Oxa-9-azaspiro[5.5]undecan-4-ol
Reactant of Route 5
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Reactant of Route 6
1-Oxa-9-azaspiro[5.5]undecan-4-ol

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